(E)-3-methyl-N-(6-(methylsulfonyl)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)isoxazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the isoxazole ring could be formed via a 1,3-dipolar cycloaddition or other cyclization reactions . The benzo[d]thiazole ring could be synthesized via a condensation reaction .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by the various functional groups present. For example, the isoxazole ring is known to participate in various reactions such as ring-opening reactions . The benzo[d]thiazole ring could also undergo various reactions .Scientific Research Applications
Antimicrobial Activity
Compounds related to (E)-3-methyl-N-(6-(methylsulfonyl)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)isoxazole-5-carboxamide have shown promise in antimicrobial applications. A study by Belavagi et al. (2015) synthesized novel sulfide and sulfone derivatives and screened them for antibacterial and antifungal activities, demonstrating significant potential in this area.
Synthesis and Derivative Formation
The compound serves as a basis for synthesizing various heterocyclic structures, as explored by Darweesh et al. (2016). They used enaminosulfones related to this compound as building blocks for creating novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives, showing its versatility in creating diverse molecular architectures.
Antimalarial and Potential COVID-19 Applications
Research by Fahim and Ismael (2021) explored the reactivity of related sulfonamide derivatives and their in vitro antimalarial activity. They also performed a molecular docking study to evaluate the binding energy of these compounds against SARS-CoV-2 proteins, suggesting potential applications in COVID-19 research.
Anti-Cancer Research
A study by Yılmaz et al. (2015) synthesized derivatives of this compound and evaluated their pro-apoptotic activity on cancer cell lines, demonstrating promising anticancer properties.
Carbonic Anhydrase Inhibition
Research into the inhibition of carbonic anhydrase, an enzyme involved in various physiological processes, has also incorporated derivatives of this compound. For instance, Baumgarth et al. (1997) investigated benzoylguanidines derived from it as potent inhibitors, which could have implications in treating conditions like myocardial infarction.
Properties
IUPAC Name |
3-methyl-N-(6-methylsulfonyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-1,2-oxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O4S2/c1-4-7-19-12-6-5-11(25(3,21)22)9-14(12)24-16(19)17-15(20)13-8-10(2)18-23-13/h1,5-6,8-9H,7H2,2-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCHKEIDDQCTDAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)C)CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.